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Compound of Interest

Compound Name: 2-Nitrocinnamaldehyde

Cat. No.: B074183 Get Quote

This technical guide provides a comprehensive overview of 2-Nitrocinnamaldehyde, tailored

for researchers, scientists, and professionals in drug development. The document covers its

chemical and physical properties, synthesis protocols, key applications, and biological

significance.

Chemical Identity and Properties
2-Nitrocinnamaldehyde, also known as ortho-nitrocinnamaldehyde, is an organic aromatic

compound. It is characterized by a nitro group positioned ortho to the cinnamaldehyde side

chain. The trans or (E)-isomer is the more common form.

Table 1: Chemical Identifiers for 2-Nitrocinnamaldehyde
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Identifier Value Reference

Preferred IUPAC Name
(2E)-3-(2-Nitrophenyl)prop-2-

enal
[1]

Systematic Name 3-(2-Nitrophenyl)acrylaldehyde [2]

Common Synonyms
o-Nitrocinnamaldehyde, trans-

2-Nitrocinnamaldehyde
[1][2]

CAS Number

1466-88-2 (isomer

unspecified), 66894-06-2 (E-

isomer)

[1][3]

Molecular Formula C₉H₇NO₃ [2]

Molecular Weight 177.16 g/mol [2][3][4]

InChI Key
VMSMELHEXDVEDE-

HWKANZROSA-N ((E)-isomer)
[1][3][4]

SMILES String
O=C/C=C/c1ccccc1--INVALID-

LINK--[O-] ((E)-isomer)
[3][4]

EC Number 215-988-0 [1]

MDL Number MFCD00007188 [2][3][4]

Table 2: Physical and Chemical Properties of 2-Nitrocinnamaldehyde
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Property Value Reference

Appearance
Pale yellow to yellow-brown

crystalline powder
[1][5]

Melting Point 124-129 °C [1][2][4]

Boiling Point ~309.06 °C (rough estimate) [2][5]

Solubility
Soluble in methanol; Insoluble

in water
[2][5][6]

Density ~1.33 g/cm³ (rough estimate) [2][5]

Refractive Index ~1.52 (estimate) [2][5]

Storage Temperature 2-8°C, under inert gas [3][4][6]

Sensitivity Air sensitive [2][5][6]

Synthesis Protocols
Detailed methodologies for the common laboratory synthesis of 2-Nitrocinnamaldehyde are

provided below.

This protocol is adapted from established chemical synthesis literature.[1][7]

Preparation: In a flask suitable for reactions at low temperatures, dissolve cinnamaldehyde in

a solution of acetic anhydride in acetic acid.

Cooling: Cool the solution to a temperature range of 0–5 °C using an ice bath.

Nitration: Slowly add a stoichiometric amount of concentrated nitric acid to the cooled

solution while maintaining the temperature between 0–5 °C.

Reaction: Stir the mixture at this temperature for a specified duration to allow the nitration to

complete.

Isolation: Pour the reaction mixture into ice water to precipitate the product.
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Purification: Collect the crude 2-Nitrocinnamaldehyde by filtration, wash with cold water,

and recrystallize from a suitable solvent (e.g., ethanol) to obtain the purified product.

Yield: Reported yields for this method are typically in the range of 36-46%.[1]

This method involves an aldol condensation reaction.[1]

Reactants: Combine 2-nitrobenzaldehyde and acetaldehyde in a reaction vessel.

Catalyst: Add a suitable base catalyst (e.g., sodium hydroxide) to promote the condensation

reaction.

Reaction Conditions: The reaction is typically carried out in a solvent like ethanol or water at

room temperature or with gentle heating.

Work-up: After the reaction is complete, neutralize the mixture with an acid.

Isolation and Purification: The product, 2-Nitrocinnamaldehyde, often precipitates from the

solution and can be collected by filtration. Further purification can be achieved by

recrystallization.
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Method 1: Nitration

Method 2: Condensation

Cinnamaldehyde 2-Nitrocinnamaldehyde
Nitration

Conc. HNO₃

Acetic Anhydride
0-5 °C

2-Nitrobenzaldehyde

Aldol Condensation

Acetaldehyde

Aldol Condensation

Base Catalyst
(e.g., NaOH)

Click to download full resolution via product page

Synthesis pathways for 2-Nitrocinnamaldehyde.

Applications in Research and Development
2-Nitrocinnamaldehyde serves as a valuable intermediate in organic synthesis and has

applications in materials science and drug discovery.

A primary application is in the Baeyer-Emmerling indole synthesis. 2-Nitrocinnamaldehyde is

first oxidized to 2-nitrocinnamic acid, which is then used to produce indole and its derivatives.

[1][5] Indoles are a critical structural motif in many pharmaceuticals.
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Role in Baeyer-Emmerling indole synthesis.

Recent studies have focused on synthesizing derivatives of 2-Nitrocinnamaldehyde for

potential therapeutic applications.

Anticancer Research: Chalcone derivatives synthesized from 2-Nitrocinnamaldehyde have

been investigated for their cytotoxic effects against cancer cell lines, such as MCF-7 (human

breast adenocarcinoma).[8][9][10] One study reported that a derivative, 5-(2-nitrophenyl)-1-

(pyridine-3-yl)-penta-2,4-dien-1-one, showed potent activity, and molecular docking

suggested it interacts with the hinge region residue Met793 of the epidermal growth factor

receptor (EGFR) kinase.[8]

Antimicrobial Studies: The antimicrobial properties of nitrocinnamaldehyde isomers have

been evaluated. While the related compound 4-nitrocinnamaldehyde shows significant

antimicrobial and antibiofilm activity, 2-nitrocinnamaldehyde has been reported to be less

active.[11][12]

Actinometry: It has been proposed for use as an actinometer for monitoring the photostability

of pharmaceuticals in the UV-A range.[6][13]

Biological Activity and Toxicology
The biological effects of 2-Nitrocinnamaldehyde are primarily linked to the presence and

position of the nitro group on the phenyl ring.

Table 3: Summary of Toxicological Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b074183?utm_src=pdf-body-img
https://www.benchchem.com/product/b074183?utm_src=pdf-body
https://www.benchchem.com/product/b074183?utm_src=pdf-body
https://tis.wu.ac.th/index.php/tis/article/view/9586
https://tis.wu.ac.th/index.php/tis/article/download/9586/1197/35578
https://www.researchgate.net/publication/390816541_Synthesis_and_Bioinformatics_Study_of_2-Nitrocinnamaldehyde_Derivatives_as_an_Anti_MCF-7_Breast_Cancer_Cells
https://tis.wu.ac.th/index.php/tis/article/view/9586
https://www.benchchem.com/product/b074183?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9267110/
https://www.tandfonline.com/doi/full/10.1080/1828051X.2022.2041113
https://www.fishersci.com/shop/products/2-nitrocinnamaldehyde-predominantly-trans-98-thermo-scientific/AAA1030809
https://chemdad.com/index.php?c=article&id=3225
https://www.benchchem.com/product/b074183?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Code Description Reference

Skin Irritation H315 Causes skin irritation [3][4]

Eye Irritation H319
Causes serious eye

irritation
[3][4]

Skin Sensitization H317
May cause an allergic

skin reaction
[3]

Respiratory Irritation H335
May cause respiratory

irritation
[1]

Studies on the genotoxicity of nitrocinnamaldehyde isomers have shown that the position of the

nitro group is critical. The para-nitro (4-nitro) isomer exhibits genotoxicity that is approximately

two orders of magnitude higher than that of the ortho- (2-nitro) and meta-isomers.[14] The

genotoxic effects are believed to be activated by bacterial or metabolic nitroreductases.[14][15]

The antimicrobial activity also appears to be position-dependent, with 4-nitrocinnamaldehyde

showing significantly higher potency than the 2-nitro isomer.[12] This highlights a key structure-

activity relationship where the electronic effects and steric accessibility of the nitro group

influence the molecule's biological interactions.

Nitrocinnamaldehyde Isomers

Biological Activity

ortho (2-Nitro)

Lower Activity

Genotoxicity
Antimicrobial

meta (3-Nitro)

Genotoxicity

para (4-Nitro)

Higher Activity

Genotoxicity
Antimicrobial
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Isomer position vs. biological activity.

Conclusion
2-Nitrocinnamaldehyde is a versatile chemical intermediate with significant applications in

synthetic chemistry, particularly for constructing complex heterocyclic systems like indoles.

While its inherent biological activity appears lower than its para-isomer, its derivatives are a

subject of active research in the development of new anticancer agents. Appropriate safety

precautions are necessary when handling this compound due to its potential as a skin, eye,

and respiratory irritant. This guide provides foundational data to support its safe and effective

use in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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